Cas no 1804796-54-0 (Ethyl 2-hydroxy-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-hydroxy-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1804796-54-0
• MF: C₁₁H₉F₆NO₄
• MW: 333.183884382248
• CID: 4833984
• Update Time: 2025-10-25

Ethyl 2-hydroxy-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9F6NO4/c1-2-21-7(19)4-5-3-6(10(12,13)14)9(18-8(5)20)22-11(15,16)17/h3H,2,4H2,1H3,(H,18,20)
• InChI Key： KVCDRUGNLLHEFB-UHFFFAOYSA-N
• SMILES： FC(C1=C(NC(C(CC(=O)OCC)=C1)=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 532
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-hydroxy-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate

Comprehensive Overview of Ethyl 2-hydroxy-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1804796-54-0)

In the realm of specialty chemicals, Ethyl 2-hydroxy-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1804796-54-0) stands out as a compound of significant interest due to its unique structural features and potential applications. This pyridine derivative, characterized by its trifluoromethoxy and trifluoromethyl substituents, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula, C₁₁H₉F₆NO₄, reflects a balance of lipophilicity and electronic properties, making it a versatile intermediate in synthetic chemistry.

The compound's pyridine core is a hallmark of bioactive molecules, often associated with antimicrobial, anti-inflammatory, and CNS-targeting activities. Researchers are particularly intrigued by how the ethyl acetate moiety and hydroxy group at position 2 influence its reactivity and binding affinity. Recent studies highlight its role in modulating enzyme interactions, especially in the context of fluorinated compound design—a trending topic in drug discovery due to fluorine's ability to enhance metabolic stability and bioavailability.

From an industrial perspective, 1804796-54-0 aligns with the growing demand for fluorine-containing building blocks, a market projected to expand at 6.2% CAGR through 2030. Its synthesis typically involves multi-step protocols, including palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, topics frequently searched in academic databases like SciFinder and Reaxys. Environmental considerations also drive interest in greener synthetic routes for such trifluoromethylated compounds, reflecting the broader "green chemistry" movement.

Analytical characterization of this compound employs advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance), with particular focus on the 19F-NMR spectrum due to its three fluorine-rich functional groups. These methods are critical for quality control in production batches, a concern frequently raised in pharmaceutical forums. The compound's stability under various pH conditions is another researched aspect, given the importance of hydrolytic stability in drug formulation.

Emerging applications explore its utility in crop protection chemicals, where fluorinated pyridines show promise against resistant pest strains. This connects with the agricultural sector's search for "next-gen fluorinated pesticides" with lower environmental persistence. Additionally, its potential as a precursor for PET imaging tracers (Positron Emission Tomography) is being investigated, tapping into the booming diagnostic imaging market.

Regulatory aspects of CAS 1804796-54-0 follow standard chemical safety protocols, with SDS documentation emphasizing proper handling of its ethyl ester group. While not classified as hazardous under GHS, its storage recommendations (dry, inert atmosphere at 2-8°C) are commonly queried in chemical handling forums. The compound's patent landscape shows activity in EP and WO jurisdictions, particularly for heterocyclic drug synthesis methods—a hot topic in IP databases.

Future research directions may explore its structure-activity relationships (SAR) through computational modeling, a technique gaining traction with AI-assisted drug design. The presence of both hydrogen-bond donor (hydroxy) and acceptor (trifluoromethoxy) groups makes it a compelling case study for molecular docking simulations. Such studies could answer frequently searched questions about "fluorine's role in drug-target interactions" or "optimizing pyridine bioavailability."

In summary, Ethyl 2-hydroxy-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate represents a multifaceted compound bridging medicinal chemistry and material science. Its CAS 1804796-54-0 identifier serves as a gateway to extensive research on fluorinated heterocycles, addressing contemporary needs in drug development and sustainable agrochemicals. The compound's trajectory mirrors broader trends in organofluorine chemistry, making it a subject of enduring scientific and industrial relevance.